Cas no 104-89-2 (5-ethyl-2-methylpiperidine)

• Product Name: 5-ethyl-2-methylpiperidine
• CAS No: 104-89-2
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD00023134
• CID: 168671
• PubChem ID: 7727
• Update Time: 2025-11-02

5-ethyl-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine,5-ethyl-2-methyl-
• 5-ETHYL-2-METHYL PIPERIDINE
• 5-Ethyl-2-pipecoline
• 2-Methyl-5-aethyl-piperidin
• 2-methyl-5-ethyl piperidine
• 2-Pipecoline,5-ethyl
• 3-Ethyl-6-methylpiperidine
• 5-Aethyl-2-methyl-piperidin
• 5-ethyl-2-methyl-piperidine
• Copellidin
• Copellidine
• EINECS 203-249-5
• Piperidine,5-ethyl-2-methyl
• 2-Pipecoline, 5-ethyl-
• 2-Methyl-5-ethylpiperidine
• 5-ETHYL-2-METHYLPIPERIDINE
• DTXSID00870447
• NSC-6119
• CS-0239129
• BRN 0079909
• Piperidine, 5-ethyl-2-methyl-
• EN300-206264
• 104-89-2
• NSC6119
• 4-20-00-01622 (Beilstein Handbook Reference)
• NSC 6119
• FT-0620375
• NS00041360
• MFCD00023134
• SCHEMBL26639
• AKOS006229621
• WLN: T6MTJ B1 E2
• (2R,5R)-5-ethyl-2-methylpiperidine
• 1969288-69-4
• 5-ethyl-2-methylpiperidine

• MDL： MFCD00023134
• Inchi： 1S/C8H17N/c1-3-8-5-4-7(2)9-6-8/h7-9H,3-6H2,1-2H3
• InChI Key： XOFNHZHCGBPVGJ-UHFFFAOYSA-N
• SMILES： N1CC(CC)CCC1C

Computed Properties

• Exact Mass: 127.13600
• Monoisotopic Mass: 127.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9

Experimental Properties

• Density: 0.8455 (estimate)
• Melting Point: -1°C (estimate)
• Boiling Point: 156.06°C (estimate)
• Flash Point: 44.2 °C
• Refractive Index: 1.4460 (estimate)
• PSA: 12.03000
• LogP: 2.11330

5-ethyl-2-methylpiperidine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Safety Term：x."> Poison by subcutaneous route. Moderately toxic by ingestion, skin contact, and inhalation. A severe skin and eye irritant. When heated to decomposition it emits toxic fumes of NOx.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 5-ethyl-2-methylpiperidine

5-Ethyl-2-methylpiperidine (CAS No. 104-89-2): Properties, Applications, and Market Insights

5-Ethyl-2-methylpiperidine (CAS No. 104-89-2) is a specialized organic compound belonging to the piperidine derivatives family. This heterocyclic amine is gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. With a molecular formula of C8H17N, it serves as a versatile chemical intermediate in various synthetic processes.

The compound features a piperidine ring substituted with an ethyl group at position 5 and a methyl group at position 2, giving it distinct steric and electronic characteristics. Researchers are particularly interested in its potential as a chiral building block for drug development, especially in creating central nervous system (CNS) active compounds. Recent studies suggest its utility in developing novel pharmacological agents targeting neurological disorders.

In industrial applications, 5-Ethyl-2-methylpiperidine demonstrates excellent performance as a catalyst modifier in polymerization reactions. Its ability to influence reaction selectivity makes it valuable in producing specialized polymeric materials. The compound's boiling point of approximately 160-165°C and moderate water solubility contribute to its handling characteristics in various processes.

Current market trends show growing demand for piperidine derivatives like 5-Ethyl-2-methylpiperidine in the pharmaceutical sector. The global market for such fine chemicals is projected to expand significantly, driven by increased R&D investment in drug discovery and specialty chemicals. Manufacturers are focusing on developing more efficient synthesis routes to meet this rising demand while maintaining high purity standards.

From an environmental perspective, 5-Ethyl-2-methylpiperidine exhibits favorable biodegradation characteristics compared to many synthetic intermediates. This makes it an attractive option for companies implementing green chemistry principles in their production processes. Recent innovations in sustainable synthesis methods have further enhanced its environmental profile.

The compound's stability under normal conditions and compatibility with various organic solvents contribute to its widespread laboratory use. Analytical chemists value its distinct NMR spectrum and mass fragmentation pattern for identification purposes. Proper storage recommendations include keeping it in tightly sealed containers under inert atmosphere to maintain its chemical integrity over extended periods.

Emerging applications of 5-Ethyl-2-methylpiperidine include its use in developing advanced materials for electronics and energy storage. Researchers are exploring its potential as a component in ionic liquids and electrolyte additives for next-generation batteries. These developments align with current industry focus on energy transition technologies and sustainable materials.

Quality control specifications for commercial 5-Ethyl-2-methylpiperidine typically require ≥98% purity, with strict limits on impurity profiles. Advanced analytical techniques like GC-MS and HPLC are employed to verify these specifications. The compound's shelf life and stability data are important considerations for industrial users planning large-scale applications.

Safety considerations for handling 5-Ethyl-2-methylpiperidine include standard laboratory precautions for amine compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during handling. The compound's material safety data sheet (MSDS) provides comprehensive guidance for safe storage and transportation.

Future research directions for 5-Ethyl-2-methylpiperidine include exploring its potential in asymmetric synthesis and as a ligand in catalytic systems. The growing interest in nitrogen-containing heterocycles for medicinal chemistry continues to drive investigations into novel derivatives and applications of this versatile compound.

For researchers and industrial users seeking high-purity 5-Ethyl-2-methylpiperidine, several specialty chemical suppliers offer customized solutions. The compound is available in various packaging options, from laboratory-scale quantities to bulk industrial supply. Technical support and analytical documentation are typically provided to ensure proper application in specific processes.